Cas no 2228419-20-1 (5-(But-3-yn-1-yl)-4-methylpyrimidine)

• Product Name: 5-(But-3-yn-1-yl)-4-methylpyrimidine
• CAS No: 2228419-20-1
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 5771065
• PubChem ID: 165611432
• Update Time: 2025-10-23

5-(But-3-yn-1-yl)-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2228419-20-1
• 5-(but-3-yn-1-yl)-4-methylpyrimidine
• EN300-1750935
• 5-(But-3-yn-1-yl)-4-methylpyrimidine

• Inchi： 1S/C9H10N2/c1-3-4-5-9-6-10-7-11-8(9)2/h1,6-7H,4-5H2,2H3
• InChI Key： NPHSFUZYLUZBMJ-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1C)CCC#C

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-(But-3-yn-1-yl)-4-methylpyrimidine

5-(But-3-yn-1-yl)-4-methylpyrimidine (CAS No. 2228419-20-1): A Versatile Building Block in Modern Organic Synthesis

The compound 5-(But-3-yn-1-yl)-4-methylpyrimidine (CAS No. 2228419-20-1) represents an important heterocyclic building block in contemporary pharmaceutical and materials chemistry. As a functionalized pyrimidine derivative, this molecule has garnered significant attention from researchers due to its unique structural features that enable diverse chemical transformations.

Structurally, 5-(But-3-yn-1-yl)-4-methylpyrimidine combines a pyrimidine core with both methyl substitution at the 4-position and a but-3-yn-1-yl side chain at the 5-position. This particular arrangement of functional groups makes it exceptionally valuable for click chemistry applications, particularly in the development of novel bioconjugates and pharmaceutical intermediates.

Recent literature highlights the growing importance of alkyne-containing pyrimidines like 5-(But-3-yn-1-yl)-4-methylpyrimidine in drug discovery programs. The terminal alkyne moiety serves as an excellent handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are fundamental to modern bioconjugation techniques. This property aligns perfectly with current trends in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs) development.

The 4-methylpyrimidine scaffold present in this compound is particularly noteworthy as it appears in numerous biologically active molecules. Researchers have successfully incorporated similar structures into kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The presence of both methyl group and alkynyl side chain offers multiple vectors for further structural elaboration, making CAS 2228419-20-1 a versatile starting material for medicinal chemistry projects.

From a synthetic chemistry perspective, 5-(But-3-yn-1-yl)-4-methylpyrimidine demonstrates excellent stability under various reaction conditions. Its thermal stability allows for participation in high-temperature transformations, while the electron-deficient pyrimidine ring facilitates selective functionalization at specific positions. These characteristics make it particularly valuable for constructing complex molecular architectures through sequential cross-coupling reactions.

In material science applications, compounds like 5-(But-3-yn-1-yl)-4-methylpyrimidine have shown promise in the development of organic electronic materials. The conjugated system created by the pyrimidine core and alkyne functionality can contribute to interesting charge transport properties, potentially useful in organic semiconductors or molecular sensors.

The commercial availability of CAS 2228419-20-1 has increased significantly in recent years, reflecting growing demand from both academic and industrial research sectors. Current market analysis suggests particular interest from companies developing next-generation therapeutics and advanced materials. Proper storage of this compound typically involves protection from moisture and oxygen, with recommended storage under inert atmosphere at low temperatures to maintain optimal purity.

Analytical characterization of 5-(But-3-yn-1-yl)-4-methylpyrimidine typically includes NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. The compound generally appears as a white to off-white crystalline solid with good solubility in common organic solvents such as dichloromethane, THF, and DMF, but limited solubility in water.

Recent patent literature reveals innovative applications of 5-(But-3-yn-1-yl)-4-methylpyrimidine derivatives in various technological fields. Several filings describe its use in creating photoactive materials for organic light-emitting diodes (OLEDs) and as key intermediates for fluorescent probes used in biological imaging. These developments underscore the compound's potential beyond traditional pharmaceutical applications.

From a regulatory standpoint, 5-(But-3-yn-1-yl)-4-methylpyrimidine (CAS 2228419-20-1) currently falls outside major chemical control lists in most jurisdictions. However, researchers should always consult current regulations before shipping or transferring the material across international borders. Standard laboratory safety protocols for handling organic compounds apply, including the use of appropriate personal protective equipment and proper ventilation.

The future research directions for 5-(But-3-yn-1-yl)-4-methylpyrimidine appear particularly promising in light of emerging trends in precision medicine and personalized therapeutics. Its structural features make it an ideal candidate for developing targeted covalent inhibitors, a rapidly growing area in drug discovery. Additionally, the compound's potential in metal-organic framework (MOF) synthesis is beginning to attract attention from materials chemists.

For researchers considering 5-(But-3-yn-1-yl)-4-methylpyrimidine for their projects, several commercial suppliers now offer the compound in various quantities, from milligram to kilogram scales. Typical purity grades range from 95% to 99+%, with custom synthesis options available for specific isotopic labeling or derivative preparation. The current market price reflects its status as a specialty chemical with growing but still limited production volumes.

In conclusion, 5-(But-3-yn-1-yl)-4-methylpyrimidine (CAS 2228419-20-1) stands as a compelling example of how simple yet strategically functionalized heterocycles can enable significant advances across multiple scientific disciplines. Its combination of structural versatility, chemical stability, and diverse reactivity ensures its continued importance in both academic and industrial research settings for years to come.